BE“GHE Foundational & Exploratory

Check Availability & Pricing

Phenacyl Bromide: A Comprehensive Technical
Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Phenacyl Bromide

Cat. No.: B1166212

CAS Number: 70-11-1 Molecular Formula: CsH7BrO Molecular Weight: 199.04 g/mol [1][2]

This technical guide provides an in-depth overview of phenacyl bromide, a versatile reagent
widely utilized in organic synthesis and chemical biology. It is intended for researchers,
scientists, and professionals in drug development, offering detailed information on its
properties, synthesis, and key applications.

Physicochemical Properties

Phenacyl bromide, also known as 2-bromoacetophenone, is a colorless to off-white crystalline
solid.[3] It is a powerful lachrymator and should be handled with appropriate safety precautions.
[1][2] Key quantitative data are summarized in the table below.
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Property Value References

CAS Number 70-11-1 [1112][3]

Molecular Weight 199.04 g/mol [1][2]
White to off-white crystalline

Appearance ) [3]
solid

Melting Point 48-51 °C

Boiling Point 135 °C at 18 mmHg
Freely soluble in alcohol,

N benzene, chloroform, and
Solubility

ether; practically insoluble in

water.

Synthesis of Phenacyl Bromide

The most common method for synthesizing phenacyl bromide is through the bromination of

acetophenone.[1] Several protocols exist, with variations in solvents and catalysts.

Experimental Protocol: Bromination of Acetophenone

This protocol outlines a common laboratory-scale synthesis of phenacyl bromide.
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Step

Procedure

1. Reaction Setup

In a 500-cc. flask, dissolve 50 g (0.25 mole) of
p-bromoacetophenone in 100 cc. of glacial

acetic acid.

2. Bromination

Slowly add 40 g (12.5 cc., 0.25 mole) of bromine
to the solution, ensuring the temperature
remains below 20°C. Shake the mixture
vigorously during the addition. Phenacyl

bromide will begin to crystallize as needles.

Once the bromine addition is complete, cool the

3. Isolation flask in an ice-water bath and collect the product
by suction filtration.
] Wash the crude crystals with 50% ethyl alcohol
4. Washing

until they are colorless.

5. Recrystallization

Recrystallize the air-dried product from 400 cc.

of 95% ethyl alcohol to yield colorless needles.

Applications in Organic Synthesis and Drug

Discovery

Phenacyl bromide is a valuable reagent in various synthetic transformations, primarily due to

the reactivity of the a-bromomethyl ketone moiety.

Esterification of Carboxylic Acids

Phenacyl esters are often crystalline derivatives that can be used for the identification and

purification of carboxylic acids.

This protocol describes the synthesis of phenacyl benzoate using microwave irradiation.
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Step Procedure

Dissolve benzoic acid (5 mmol) and Naz=COs

1. Reagent Preparation )
(2.5 mmol, 0.265 g) in water (5 mL).

. . Add phenacyl bromide (5 mmol, 1 g) and
2. Reaction Mixture )
ethanol (10 mL) to the solution.

Place the reaction mixture in a microwave
3. Microwave Irradiation system and irradiate with 175 W of power for 15

minutes.

Allow the reaction mixture to cool, and collect
4. Product Isolation the solid product by filtration. Recrystallize from
ethanol.[4]

Synthesis of Heterocyclic Compounds

Phenacyl bromide is a key building block for the synthesis of various five- and six-membered
heterocyclic compounds, which are prevalent scaffolds in many biologically active molecules.[5]
[6] For instance, it is used in the synthesis of thiazole derivatives.[6]

Role in the Development of Anticancer Agents

In the field of drug discovery, phenacyl bromide derivatives are utilized in the synthesis of
novel compounds targeting key signaling pathways involved in cancer progression. For
example, freshly prepared phenacyl bromides are reacted with piperidinyl-based benzoxazole
intermediates to synthesize dual inhibitors of VEGFR-2 and c-Met kinases, which are

implicated in tumor angiogenesis and metastasis.[7]
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Synthesis of Precursors

Acetophenone Derivatives H NBS, Chloroform/Acetonitrile Phenacyl Bromides
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Synthesis of dual VEGFR-2/c-Met inhibitors.

Use in Proteomics

Phenacyl bromide and its derivatives serve as chemical probes in proteomics, particularly in
activity-based protein profiling (ABPP). ABPP utilizes reactive probes to label and identify
active enzymes within a complex proteome. The electrophilic nature of the a-bromomethyl
ketone in phenacyl bromide allows it to covalently modify nucleophilic amino acid residues,
such as cysteine and lysine, in the active sites of enzymes.

This labeling strategy enables the enrichment and subsequent identification of these proteins
by mass spectrometry, providing insights into enzyme function and aiding in the discovery of

new drug targets.
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Activity-based protein profiling workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Ontario, CA 91761, United States
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